Cas no 52315-06-7 (Benzeneacetonitrile, a-hydroxy-3-phenoxy-)

• Product Name: Benzeneacetonitrile, a-hydroxy-3-phenoxy-
• CAS No: 52315-06-7
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 367354
• PubChem ID: 93218
• Update Time: 2025-04-19

Benzeneacetonitrile, a-hydroxy-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hydroxy-3-phenoxy-
• 3-PHENOXYBENZALDEHYDE CYANOHYDRIN
• (3-Phenoxyphenyl)glycolonitrile
• (S)-(cyano)(3-phenoxyphenyl)methanol
• (S)-2-hydroxy-(3-phenoxy)phenylacetonitrile
• (S)-3-phenoxybenzaldehyde cyanohydrin
• (S)-cyanohydrin
• alpha-Hydroxy-3-phenoxyphenylacetonitrile
• 3-Phenoxymandelonitrile
• alpha-cyano-3-phenoxy-benzyl alcohol
• MFCD00001861
• FT-0605327
• NS00056384
• A824596
• A829021
• alpha-Hydroxy-m-phenoxyphenylacetonitrile
• Hydroxy(3-phenoxyphenyl)acetonitrile #
• EINECS 257-841-3
• FT-0616312
• m-Phenoxybenzaldehyde cyanohydrin
• Benzeneacetonitrile, .alpha.-hydroxy-3-phenoxy-
• AKOS005831715
• AS-38226
• SCHEMBL192456
• (S)-(-)-alpha-Cyano-3-phenoxybenzyl alcohol
• alpha-Hydroxy-3-phenoxybenzeneacetonitrile
• alpha-hydroxy-3-phenoxy-benzeneacetonitrile
• EINECS 254-486-6
• 39515-47-4
• alpha-cyano-3-phenoxybenzyl alcohol
• 3-Phenoxybenzaldehydecyanohydrin
• Hydroxy-(3-phenoxyphenyl)acetonitrile
• FT-0616311
• Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-
• (+/-)-alpha-cyano-3-phenoxybenzyl alcohol
• (RS)-alpha-Cyano-3-phenoxybenzyl alcohol
• 3-Phenoxy-alpha-cyanobenzyl alcohol
• Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-, (S)-
• 2-oxidanyl-2-(3-phenoxyphenyl)ethanenitrile
• (+)-alpha-cyano-3-phenoxybenzyl alcohol
• 52315-06-7
• (RS)alpha-cyano-3-phenoxy-benzyl alcohol
• CS-0171407
• 2-hydroxy-2-(3-phenoxyphenyl)acetonitrile
• alpha-Hydroxy-3-phenoxybenzeneacetonitrile (alphaS)-
• EC 441-070-6
• (S)-alpha-hydroxy-3-phenoxy-benzeneacetonitrile
• (cyano)(3-phenoxyphenyl)methanol
• Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-, (alphaS)-
• Alpha-Hydroxy-3-phenoxybenzeneacetonitrile (>90%)
• BCP26330
• W-105838
• DTXSID00885773
• Benzeneacetonitrile, .alpha.-hydroxy-3-phenoxy-, (.+/-.)-
• alpha-Cyano-m-phenoxybenzyl alcohol

• Inchi： 1S/C14H11NO2/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14,16H
• InChI Key： GXUQMKBQDGPMKZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(C(C#N)O)=C1

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25000
• LogP: 3.03588
• Solubility: Insoluble in water, soluble in benzene, toluene and other organic solvents.

Benzeneacetonitrile, a-hydroxy-3-phenoxy- Security Information

• Safety Instruction： S16-S24/25
• Hazardous Material Identification：
• Risk Phrases：R11; R23/24/25
• Safety Term：S16;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers